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Compound of Interest

Compound Name: Chloroethane-d5

CAS No.: 19199-91-8

Cat. No.: B579816

Get Quote

This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the safe handling, storage, and use of Chloroethane-d5 gas

cylinders. Adherence to these protocols is critical for ensuring personnel safety, experimental

integrity, and regulatory compliance.

I. Understanding the Compound: Chloroethane-d5
Chloroethane-d5 (C2D5Cl) is a deuterated analog of Chloroethane, where hydrogen atoms

have been replaced with deuterium.[1][2] This isotopic labeling is a powerful tool in metabolic

and pharmacokinetic studies due to the kinetic isotope effect.[1] While its chemical properties

are similar to its non-deuterated counterpart, it is crucial to handle it with the appropriate

precautions due to its physical and chemical hazards.

Key Properties of Chloroethane-d5:
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Property Value

Chemical Formula C2D5Cl[2]

Molecular Weight 69.54 g/mol [3][4]

Physical State Gas[2]

Appearance Colorless gas[2]

Odor Ethereal[2]

Boiling Point 12.3 °C (54.1 °F)[2]

Flash Point -50 °C (-58 °F)[2][5]

Lower Explosion Limit 3.16 Vol%[2]

Upper Explosion Limit 15 Vol%[2]

Primary Hazards:

Flammability: Chloroethane-d5 is an extremely flammable gas.[3][4] It can form explosive

mixtures with air, and its vapor is heavier than air, which may cause it to accumulate in low-

lying areas.[2]

Health Hazards: It is suspected of causing cancer.[3][4] Inhalation may be harmful and cause

respiratory tract irritation.[2] It may also cause eye and skin irritation.[2]

Pressurized Gas: Cylinders contain gas under pressure and may explode if heated.[3][4]

II. Troubleshooting Guide
This section addresses common issues encountered during the handling and use of

Chloroethane-d5 gas cylinders in a question-and-answer format.
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Question/Issue Probable Cause(s) Solution(s)

Frost is forming on the cylinder

or regulator.

Rapid withdrawal of gas is

causing adiabatic cooling (the

Joule-Thomson effect).

Reduce the gas withdrawal

rate. Allow the cylinder and

regulator to warm up to

ambient temperature naturally.

Do not apply direct heat.

The cylinder pressure is lower

than expected.

The cylinder may be nearly

empty. The ambient

temperature is low, causing a

decrease in pressure. There

might be a slow leak.

Check the cylinder's weight to

confirm the amount of

remaining gas. Move the

cylinder to a warmer (but not

hot) location, not exceeding

50°C (122°F).[6] Perform a

leak test using a soapy water

solution on all connections.[7]

I can't get a stable flow rate.

The regulator may be

malfunctioning. The cylinder

valve may not be fully open.

There could be a blockage in

the gas line.

Ensure the cylinder valve is

fully open. Check the regulator

for any visible signs of damage

or contamination. If a

malfunction is suspected,

replace the regulator.[8]

Inspect the gas lines for any

kinks or obstructions.

I smell an ethereal odor in the

lab.
There is a potential gas leak.

IMMEDIATELY EVACUATE

THE AREA.[9][10] If it is safe

to do so without risking

exposure, close the main

cylinder valve.[11] From a safe

location, notify your institution's

Environmental Health and

Safety (EHS) department or

emergency services.[12] Do

not re-enter the area until it

has been declared safe by

qualified personnel.
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III. Frequently Asked Questions (FAQs)
Storage & Handling

Q: How should I store my Chloroethane-d5 gas cylinders?

A: Store cylinders in a cool, dry, and well-ventilated area, away from sources of heat and

ignition.[1][2] The storage area should be separate from flammable liquids and

combustible materials.[13] Cylinders must be stored in an upright position and securely

fastened to a wall or a sturdy support to prevent them from falling.[13][14]

Q: What are the temperature restrictions for storing Chloroethane-d5 cylinders?

A: Do not allow the storage temperature to exceed 50°C (122°F).[6] Protect cylinders from

direct sunlight.[7]

Q: Can I store Chloroethane-d5 cylinders with other gas cylinders?

A: Store flammable gases separately from non-flammable and oxidizing gases.[13] A

minimum distance of 20 feet should be maintained between flammable gas cylinders and

oxygen cylinders, or they should be separated by a firewall.[7]

Personal Protective Equipment (PPE)

Q: What PPE is required when handling Chloroethane-d5?

A: Always wear appropriate personal protective equipment. This includes:

Eye Protection: Chemical safety goggles are mandatory. A face shield may also be

necessary for tasks with a higher risk of splashes.[15][16][17]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene or butyl rubber), a lab

coat, and closed-toe shoes.[16][18] For extensive handling, chemical-resistant clothing

may be required.[17]

Respiratory Protection: Work should be conducted in a certified chemical fume hood.[1]

If there is a potential for exposure above the permissible limit, a NIOSH-approved
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respirator with the appropriate cartridge for chlorine-containing compounds should be

used.[15]

Experimental Use

Q: How do I properly connect a regulator to the cylinder?

A: Before connecting, ensure the cylinder valve and regulator connections are clean and

free of dirt, oil, and grease.[7] Use only a regulator approved for use with Chloroethane.[8]

Never use adapters to connect a regulator to a cylinder.

Q: How do I check for leaks after connecting the cylinder?

A: After connecting the regulator and before opening the main valve, ensure all

connections are tight. Once the main valve is opened, use a soapy water solution to check

for leaks at all connection points. The formation of bubbles indicates a leak.[7] Never use a

flame to test for leaks.[7]

Disposal

Q: How do I dispose of an empty or partially used Chloroethane-d5 cylinder?

A: Do not attempt to dispose of the cylinder yourself. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[2] Empty cylinders should be clearly marked as "EMPTY" and returned to

the gas supplier.[19] Never vent the remaining gas to the atmosphere.[20]

IV. Standard Operating Procedure: Setting Up an
Experiment with Chloroethane-d5

Preparation and Safety Check:

Ensure the work area is clean and free of clutter.

Verify that the chemical fume hood is operational and has adequate airflow.

Don the required PPE: safety goggles, lab coat, and chemical-resistant gloves.
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Locate the nearest emergency eyewash station and safety shower.

Cylinder Inspection and Transport:

Inspect the Chloroethane-d5 cylinder for any signs of damage, such as dents or

corrosion.

Ensure the cylinder is properly labeled with its contents and associated hazards.[7]

Transport the cylinder using a suitable hand truck or cart, with the cylinder securely

fastened.[15]

Regulator and System Connection:

Secure the cylinder in an upright position in the designated area within the fume hood.

Select the correct regulator for Chloroethane-d5. Inspect the regulator for any damage or

contamination.

With the cylinder valve closed, attach the regulator to the cylinder outlet. Tighten the

connection using the appropriate wrench. Do not overtighten.

Connect the outlet of the regulator to your experimental apparatus using appropriate

tubing and fittings rated for the pressure and chemical compatibility.

Leak Testing:

Close the outlet valve on the regulator.

Slowly open the main cylinder valve.

Apply a leak detection solution (e.g., soapy water) to all connections.

If bubbles form, close the main cylinder valve and retighten the leaking connection.

Repeat the leak test. If the leak persists, do not use the cylinder and contact your gas

supplier.

Initiating Gas Flow:
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Once the system is confirmed to be leak-free, adjust the regulator to the desired delivery

pressure.

Slowly open the outlet valve to introduce the Chloroethane-d5 gas into your experiment.

Shutdown Procedure:

When the experiment is complete, close the main cylinder valve.

Vent the gas remaining in the regulator and the line into a proper scrubbing or trapping

system.

Once the pressure on both gauges of the regulator reads zero, close the regulator outlet

valve.

If the cylinder will not be used again soon, disconnect the regulator and replace the valve

protection cap.

V. Visual Workflow: Emergency Response for a
Chloroethane-d5 Leak
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Caption: Emergency response workflow for a Chloroethane-d5 gas leak.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b579816?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

